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Solcitinib Biochemical Profile

Property Value / Description

Molecular Formula C₂₂H₂₃N₅O₂ [1] [2]

Molecular Weight 389.45 g/mol [1] [2]

Target JAK1 (Janus Kinase 1) [1] [2]

IC₅₀ (JAK1) 9.8 nM [1] [2]

Selectivity 11-fold over JAK2, 55-fold over JAK3, 23-fold over TYK2 [1] [2]

Administration Oral [1] [2]

Therapeutic Focus Moderate-to-severe plaque-type psoriasis (under investigation) [1] [3] [2]

Experimental Protocol & Clinical Context

While detailed laboratory protocols for pharmacokinetic studies are not available, some information on its

clinical research context can be provided.
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In Vitro Activity: The primary data for Solcitinib's potency (IC₅₀) and selectivity is typically generated

through enzymatic assays that measure the inhibition of kinase activity for JAK1, JAK2, JAK3, and
TYK2 [1]. The specific experimental details for Solcitinib (e.g., reagent concentrations, incubation

times) are not provided in the search results.
In Vivo & Clinical Evidence: One source mentions that in clinical trials, patients with moderate-to-

severe plaque-type psoriasis were treated with 100 mg, 200 mg, and 400 mg of Solcitinib twice daily
for 12 weeks. The treatment resulted in clinical improvement and was generally well-tolerated, with no

clear relationship between the frequency of adverse events and the dose [2]. A separate scoping
review notes that Solcitinib was one of several JAK inhibitors identified in clinical trials for psoriasis,

but it has not progressed to late-stage (Phase III) development [3].

JAK-STAT Signaling Pathway Diagram

The following diagram illustrates the signaling pathway that Solcitinib targets. Solcitinib inhibits JAK1,

which is a key kinase in the pathway activated by cytokines like interleukin-23 (IL-23), playing a central role

in the pathophysiology of psoriasis [3].
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Solcitinib mechanism of action: inhibits JAK1 to block cytokine-mediated JAK-STAT signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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